Cas no 25279-21-4 (18-Norcholan-24-oic acid, 20-hydroxy-4,4,8,14-tetramethyl-, γ-lactone, (5α)- (9CI))

• Product Name: 18-Norcholan-24-oic acid, 20-hydroxy-4,4,8,14-tetramethyl-, γ-lactone, (5α)- (9CI)
• CAS No: 25279-21-4
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• CID: 261294
• Update Time: 2024-03-01

18-Norcholan-24-oic acid, 20-hydroxy-4,4,8,14-tetramethyl-, γ-lactone, (5α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 18-Norcholan-24-oicacid, 20-hydroxy-4,4,8,14-tetramethyl-, g-lactone, (5a)- (9CI)
• (18S)-Pyrrosialactone
• 18-Nor-5a-cholan-24-oic acid,20,24-epoxy-4,4,8,14-tetramethyl-, (20S)- (8CI)
• 3,12-Dideoxypyxinol trinorlactone
• Pyrrosialactone
• CID 102067254
• 18-Norcholan-24-oic acid, 20-hydroxy-4,4,8,14-tetramethyl-, γ-lactone, (5α)- (9CI)

• Inchi： 1S/C27H44O2/c1-23(2)13-7-14-24(3)20(23)11-16-26(5)21(24)9-8-18-19(10-15-25(18,26)4)27(6)17-12-22(28)29-27/h18-21H,7-17H2,1-6H3/t18-,19+,20+,21-,24+,25-,26-,27+/m1/s1
• InChI Key： JHZLTLJQHVVBKP-WMXXFJTNSA-N
• SMILES： O1C(CC[C@@]1(C)[C@H]1CC[C@]2(C)[C@@H]1CC[C@@H]1[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 400.334
• Monoisotopic Mass: 400.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 10.923

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Melting Point: 192-195 °C
• Boiling Point: 445.9±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids